Cas no 512177-83-2 (CCR2-RA-[R])

• Product name: CCR2-RA-[R]
• CAS No: 512177-83-2
• MF: C₁₈H₁₉NO₃FCl
• MW: 351.79976
• MDL: MFCD11616183
• CID: 833519
• PubChem ID: 12093170

CCR2-RA-[R] Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one, 4-acetyl-1-(4-chloro-2-fluorophenyl)-5-cyclohexyl-1,5-dihydro-3-hydroxy-, (5R)-
• (5R)-4-Ac<wbr>
• LogP
• CCR2-RA-[R]
• CHEMBL4519152
• BDBM50503155
• (2R)-3-acetyl-1-(4-chloro-2-fluorophenyl)-2-cyclohexyl-4-hydroxy-2H-pyrrol-5-one
• (5R)-4-Acetyl-1-(4-chloro-2-fluorophenyl)-5-cyclohexyl-1,5-dihydro-3-hydroxy-2H-pyrrol-2-one
• BCP23579
• (r)-4-acetyl-1-(4-chloro-2-fluorophenyl)-5-cyclohexyl-3-hydroxy-1,5-dihydro-2h-pyrrol-2-one
• DA-62125
• CCR2-RA-[R
• N13345
• SCHEMBL6395218
• CCR2-RA-R
• (R)-4-Acetyl-1-(4-chloro-2-fluorophenyl)-5-cyclohexyl-3-hydroxy-1H-pyrrol-2(5H)-one
• 512177-83-2
• GTPL9431
• (5R)-4-ACETYL-1-(4-CHLORO-2-FLUOROPHENYL)-5-CYCLOHEXYL-3-HYDROXY-5H-PYRROL-2-ONE
• CS-0002114
• HY-50081
• (2~{r})-1-(4-Chloranyl-2-Fluoranyl-Phenyl)-2-Cyclohexyl-3-Ethanoyl-4-Oxidanyl-2~{h}-Pyrrol-5-One
• EX-A9358
• VT5
• AKOS037652226

• MDL： MFCD11616183
• Inchi： InChI=1S/C18H19ClFNO3/c1-10(22)15-16(11-5-3-2-4-6-11)21(18(24)17(15)23)14-8-7-12(19)9-13(14)20/h7-9,11,16,23H,2-6H2,1H3/t16-/m1/s1
• InChI Key： VQNLJXWZGVRLBA-MRXNPFEDSA-N
• SMILES： O=C1C(O)=C(C(C)=O)[C@@H](C2CCCCC2)N1C(C(F)=C3)=CC=C3Cl

Computed Properties

• Exact Mass: 351.10387
• Monoisotopic Mass: 351.1037493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

CCR2-RA-[R] Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines